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Compound of Interest

Compound Name:
2,5-Dichloro-3-

(difluoromethyl)pyridine

Cat. No.: B1324320 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for 2,5-Dichloro-3-(difluoromethyl)pyridine
(CAS No. 71701-93-4) was not available in the conducted searches. The following information

is based on the closely related compound, 2,3-Dichloro-5-(trifluoromethyl)pyridine, and should

be used for informational purposes only. Researchers, scientists, and drug development

professionals must obtain and follow the specific SDS provided by the manufacturer for 2,5-
Dichloro-3-(difluoromethyl)pyridine to ensure safe handling and disposal.

Immediate Safety and Handling Precautions
Before handling 2,5-Dichloro-3-(difluoromethyl)pyridine, ensure you are in a well-ventilated

area and wearing appropriate personal protective equipment (PPE).[1][2] This includes, but is

not limited to, chemical-resistant gloves, safety goggles or a face shield, and a lab coat.[1]

Avoid breathing in fumes, mist, or gas.[1][2] Keep the compound away from heat, sparks, open

flames, and hot surfaces.[2][3]

Quantitative Data for 2,3-Dichloro-5-
(trifluoromethyl)pyridine
The following table summarizes key quantitative data for the analogous compound, 2,3-

Dichloro-5-(trifluoromethyl)pyridine. This data is for reference only.
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Property Value Source

Molecular Formula C6H2Cl2F3N [4]

Molecular Weight 216.00 g/mol [4]

Boiling Point 176 °C @ 760.00mmHg [4]

Flash Point 79 °C (closed cup)

Solubility in Water 380 mg/l @ 24 °C [5]

Spill & Emergency Procedures
In the event of a spill or accidental release, the following steps should be taken:

Evacuate and Ventilate: Immediately evacuate personnel from the affected area and ensure

adequate ventilation.[1]

Control Ignition Sources: Remove all sources of ignition from the spill area.[1][2]

Containment: Prevent the spill from entering drains, waterways, or soil.[1][6]

Absorb Spill: Use an inert absorbent material, such as sand, earth, or vermiculite, to soak up

the spill.[3]

Collect Waste: Carefully collect the absorbed material and place it into a suitable, labeled

container for disposal.[3][6]

Decontaminate: Clean the spill area thoroughly.

Personal Protection: Wear appropriate PPE, including respiratory protection, during the

entire cleanup process.[1]

Disposal Plan
Chemical waste generators are responsible for determining if a substance is classified as

hazardous waste and must adhere to all federal, state, and local regulations.[1][6]
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Step-by-Step Disposal Protocol:
Waste Classification: Determine if the waste is hazardous according to US EPA guidelines

(40 CFR 261.3) and any applicable state or local regulations.[6]

Containerization: Place all waste materials, including contaminated absorbent and

disposable PPE, into a suitable, sealed, and clearly labeled disposal container.[6]

Licensed Disposal Company: Arrange for the disposal of the waste through a licensed and

approved waste disposal company.[5]

Incineration: This combustible material may be suitable for disposal in a chemical incinerator

equipped with an afterburner and scrubber.[5]

Environmental Protection: Do not allow the product to be released into the environment.

Avoid flushing down the drain or into the sanitary sewer system.[1][2]

Visualized Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of halogenated

pyridine compounds, based on the available safety information.
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Chemical Waste Generated
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Caption: Logical workflow for the safe disposal of chemical waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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